Cas no 1781905-11-0 (2H-Pyran-4-acetamide, α-(aminomethyl)tetrahydro-)

• Product Name: 2H-Pyran-4-acetamide, α-(aminomethyl)tetrahydro-
• CAS No: 1781905-11-0
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 5253621
• Update Time: 2025-10-25

2H-Pyran-4-acetamide, α-(aminomethyl)tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-acetamide, α-(aminomethyl)tetrahydro-

• Inchi： 1S/C8H16N2O2/c9-5-7(8(10)11)6-1-3-12-4-2-6/h6-7H,1-5,9H2,(H2,10,11)
• InChI Key： WHEDQSLHAFTDCI-UHFFFAOYSA-N
• SMILES： C1OCCC(C(CN)C(N)=O)C1

Experimental Properties

• Density: 1.117±0.06 g/cm3(Predicted)
• Boiling Point: 377.5±17.0 °C(Predicted)
• pka: 16.28±0.50(Predicted)

Additional information on 2H-Pyran-4-acetamide, α-(aminomethyl)tetrahydro-

Professional Introduction to Compound with CAS No. 1781905-11-0 and Product Name: 2H-Pyran-4-acetamide, α-(aminomethyl)tetrahydro

The compound with the CAS number 1781905-11-0 and the product name 2H-Pyran-4-acetamide, α-(aminomethyl)tetrahydro represents a significant advancement in the field of pharmaceutical chemistry. This compound, belonging to the pyran derivative class, has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both an acetamide group and an α-(aminomethyl) substituent makes it a versatile scaffold for the development of novel bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those derived from pyran rings, due to their inherent biological activity and structural diversity. The 2H-Pyran-4-acetamide, α-(aminomethyl)tetrahydro structure is no exception, offering a rich platform for chemical modification and functionalization. This compound's ability to serve as a precursor for more complex molecules has made it a subject of intense interest among researchers.

The acetamide moiety in this compound plays a crucial role in modulating its pharmacological properties. Acetamides are well-known for their ability to enhance solubility and bioavailability, making them valuable in drug design. Additionally, the α-(aminomethyl) group introduces a reactive site that can be further functionalized to create more sophisticated molecular architectures. This dual functionality makes 2H-Pyran-4-acetamide, α-(aminomethyl)tetrahydro an attractive candidate for the synthesis of novel therapeutic agents.

Recent studies have highlighted the potential of pyran derivatives in addressing various therapeutic challenges. For instance, compounds with similar structural motifs have been explored for their anti-inflammatory, anticancer, and antimicrobial properties. The 2H-Pyran-4-acetamide, α-(aminomethyl)tetrahydro compound, with its unique combination of functional groups, is poised to contribute significantly to these efforts. Researchers are particularly interested in its ability to interact with biological targets at multiple levels, thereby increasing its therapeutic efficacy.

The synthesis of 2H-Pyran-4-acetamide, α-(aminomethyl)tetrahydro involves a series of well-established organic reactions that highlight its synthetic accessibility. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the pyran ring system. Subsequent functionalization steps introduce the acetamide and α-(aminomethyl) groups, which are critical for achieving the desired biological activity. Advances in synthetic methodologies have further streamlined these processes, making it possible to produce this compound on a larger scale.

In terms of biological activity, preliminary studies suggest that 2H-Pyran-4-acetamide, α-(aminomethyl)tetrahydro exhibits promising properties in vitro. Its ability to inhibit certain enzymatic pathways has been observed in cell-based assays, indicating potential therapeutic applications in areas such as neurodegenerative diseases and metabolic disorders. However, further research is needed to fully elucidate its mechanism of action and optimize its pharmacokinetic profile.

The development of novel drug candidates is a complex process that requires careful consideration of various factors, including safety and efficacy. The 2H-Pyran-4-acetamide, α-(aminomethyl)tetrahydro compound represents an exciting opportunity for medicinal chemists to explore new therapeutic avenues. Its unique structural features and synthetic versatility make it a valuable tool for drug discovery efforts.

As research in this area continues to evolve, it is anticipated that compounds like 2H-Pyran-4-acetamide, α-(aminomethyl)tetrahydro will play an increasingly important role in the development of next-generation pharmaceuticals. The integration of computational chemistry and high-throughput screening techniques will further accelerate the discovery process by enabling rapid identification of promising candidates. This interdisciplinary approach holds great promise for advancing our understanding of disease mechanisms and developing more effective treatments.

In conclusion, the compound with CAS number 1781905-11-0 and product name 2H-Pyran-4-acetamide, α-(aminomethyl)tetrahydro is a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and synthetic accessibility make it an attractive scaffold for developing novel bioactive agents. As our understanding of chemical biology continues to grow, compounds like this are likely to contribute substantially to future medical breakthroughs.